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Compound of Interest

Compound Name: 2-Ethoxycyclohex-2-en-1-one

Cat. No.: B1360216

Technical Guide: 2-Ethoxycyclohex-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethoxycyclohex-2-en-1-one is a cyclic enol ether with potential applications in organic
synthesis and as a building block for more complex molecules. This technical guide provides a
comprehensive overview of its chemical identity, physicochemical properties, and synthetic
methodologies. Due to the limited availability of a direct, detailed experimental protocol for its
synthesis, this guide also presents a well-established procedure for its structural isomer, 3-
ethoxy-2-cyclohexenone, which serves as a valuable reference for synthetic chemists.

Chemical Identity and Synonyms

The nomenclature and various identifiers for 2-Ethoxycyclohex-2-en-1-one are crucial for
accurate database searches and unambiguous communication in research.

IUPAC Name: 2-ethoxycyclohex-2-en-1-one[1]
Synonyms:
e 2-Ethoxycyclohex-2-enone

o 2-Ethoxy-2-cyclohexen-1-one
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e 2-Cyclohexen-1-one, 2-ethoxy-[1]

Physicochemical Properties

A summary of the key quantitative data for 2-Ethoxycyclohex-2-en-1-one is presented in the
table below. These properties are essential for its handling, characterization, and application in
experimental settings.

Property Value Source
Molecular Formula C8H1202 [1]
Molecular Weight 140.18 g/mol [1]

CAS Number 29941-82-0 [1]
Appearance Not specified, likely a liquid

Boiling Point Not experimentally determined

Melting Point Not experimentally determined

Density Not experimentally determined

LogP 1.4 [1]

Synthesis and Experimental Protocols

A direct and detailed experimental protocol for the synthesis of 2-Ethoxycyclohex-2-en-1-one
is not readily available in the public domain. However, the synthesis of its structural isomer, 3-
ethoxy-2-cyclohexenone, is well-documented and provides a relevant and instructive
methodology for the preparation of alkoxy-cyclohexenones. This procedure involves the acid-
catalyzed reaction of a 1,3-dicarbonyl compound with an alcohol.

A potential synthetic route to 2-Ethoxycyclohex-2-en-1-one could involve the O-ethylation of
1,2-cyclohexanedione. 1,2-Cyclohexanedione can be synthesized via the oxidation of
cyclohexanone.[2][3]
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Experimental Protocol: Synthesis of 3-Ethoxy-2-
cyclohexenone

The following is a detailed protocol for the synthesis of 3-ethoxy-2-cyclohexenone from
dihydroresorcinol (1,3-cyclohexanedione).[4]

Materials:

Dihydroresorcinol (1,3-cyclohexanedione)
e Absolute Ethanol

e Benzene

¢ p-Toluenesulfonic acid monohydrate

e 10% Aqueous Sodium Hydroxide

o Saturated Sodium Chloride solution

o Water

Equipment:

o 2-liter flask

» Total-reflux, variable-take-off distillation head
e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

 In a 2-liter flask equipped with a total-reflux, variable-take-off distillation head, a solution of
53 g (0.472 mole) of dihydroresorcinol, 2.3 g of p-toluenesulfonic acid monohydrate, and 250
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ml of absolute ethanol in 900 ml of benzene is placed.

o The mixture is heated to boiling, and the azeotrope of benzene, ethanol, and water is
removed at a rate of approximately 100 ml per hour.

« Distillation is continued until the temperature of the distilling vapor reaches 78°C.

e The remaining solution is cooled and washed four times with 100-ml portions of 10%
agueous sodium hydroxide saturated with sodium chloride.

e The organic layer is then washed with successive 50-ml portions of water until the aqueous
washings are neutral.

e The organic solution is concentrated under reduced pressure using a rotary evaporator.
e The residual liquid is distilled under reduced pressure to yield 3-ethoxy-2-cyclohexenone.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 3-ethoxy-2-cyclohexenone.

Dihydroresorcinol
! Add Heat _ ( Azeotropic Distillation Process Aqueous Workup Concentration
Ethanol, Benzene,v H(Reacuun Flask (Removal of Water)]"QNaOH and Water Washes) (Rotary Evaporation) Vacuum Distillation |— R SUAEZEGTe LR
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Caption: Workflow for the synthesis of 3-ethoxy-2-cyclohexenone.

Potential Applications in Synthesis

While specific applications of 2-Ethoxycyclohex-2-en-1-one are not extensively documented,
its structure suggests utility in various organic transformations. As an enol ether, it can undergo
reactions such as hydrolysis to the corresponding dione, and cycloaddition reactions. A notable
documented reaction is the Heck arylation of 2-ethoxy-2-cyclohexenone, indicating its potential
as a substrate in palladium-catalyzed cross-coupling reactions to form more complex
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substituted cyclohexenone derivatives.[5] Such derivatives are valuable intermediates in the
synthesis of natural products and pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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